Cas no 328015-03-8 (4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide
• CAS No: 328015-03-8
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 6529888
• Update Time: 2025-05-26

4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide
• (E)-4-fluoro-N-(morpholino(phenyl)methylene)benzenesulfonamide
• Benzenesulfonamide, 4-fluoro-N-(4-morpholinylphenylmethylene)-

• Inchi： 1S/C17H17FN2O3S/c18-15-6-8-16(9-7-15)24(21,22)19-17(14-4-2-1-3-5-14)20-10-12-23-13-11-20/h1-9H,10-13H2
• InChI Key： PQAIDXXYCKVEPR-UHFFFAOYSA-N
• SMILES： C1(S(N=C(N2CCOCC2)C2=CC=CC=C2)(=O)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 496.5±55.0 °C(Predicted)
• pka: -2.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide

Introduction to 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide (CAS No. 328015-03-8)

4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide, identified by the CAS number 328015-03-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzene ring sulfonamide moiety linked to a fluoro-substituted phenyl group and a morpholine derivative. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The sulfonamide group is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to enhance binding affinity and metabolic stability. In the case of 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide, the fluoro substituent at the para position of the benzene ring is particularly noteworthy. Fluorine atoms are known to modulate the electronic properties of aromatic systems, often improving bioavailability and metabolic resistance. This modification has been extensively studied in the development of small-molecule drugs, where fluorine can significantly influence pharmacokinetic profiles.

The morpholine ring in this compound adds another layer of complexity, contributing to its potential biological activity. Morpholine derivatives are commonly found in pharmaceuticals due to their favorable solubility and stability. The specific arrangement of the morpholine group at the 4-position relative to the sulfonamide moiety suggests that this compound may exhibit unique interactions with biological targets. Such structural features are often exploited to achieve high selectivity in drug design, minimizing off-target effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to rationalize the design of compounds like 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide. Molecular docking studies have shown that this molecule can interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest potential binding affinity with enzymes implicated in inflammation and pain signaling, making it a candidate for therapeutic intervention in related disorders.

The role of fluorine in modulating electronic properties is further highlighted by its influence on hydrogen bonding interactions. In 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide, the fluorine atom may participate in specific hydrogen bonding networks with biological targets, enhancing binding affinity through dipole interactions. This aspect is particularly relevant in the design of peptidomimetics and other targeted therapies, where precise control over intermolecular forces is essential.

Moreover, the compound's structural framework suggests potential applications in the development of kinase inhibitors. Kinases are a large family of enzymes critical for cell signaling, and their dysregulation is associated with numerous diseases, including cancer. The sulfonamide group and morpholine moiety are known to be effective scaffolds for kinase inhibition, while the fluoro-substituted phenyl ring may enhance selectivity by optimizing binding interactions with specific kinase domains.

In vitro studies have begun to explore the biological activity of 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide, revealing promising results in preliminary assays. These studies indicate that the compound exhibits inhibitory effects on certain enzymatic targets, with potential therapeutic relevance. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. The integration of experimental data with computational modeling will be crucial in refining its pharmacological properties.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies must be employed to achieve high yields and purity while maintaining functional group integrity. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functionalization strategies are likely required to construct the desired molecular framework efficiently.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune electronic properties through fluorine substitution allows for greater control over pharmacokinetic parameters, including bioavailability and metabolic stability. As research continues, compounds like 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide will serve as valuable tools for developing next-generation therapeutics.

In conclusion, 4-fluoro-N-(1E)-(morpholin-4-yl)(phenyl)methylidenebenzene-1-sulfonamide (CAS No. 328015-03-8) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups—sulfonamide, fluoro-substituted phenyl ring, and morpholine derivative—makes it a compelling candidate for further exploration in medicinal chemistry. As research progresses, this compound holds promise for contributing to advancements in therapeutic intervention across multiple disease areas.